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Cat. No.: B147598 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of Dimethyl cyanocarbonimidodithioate (CAS: 10191-60-3). As a compound used

in the synthesis of pharmaceuticals like cimetidine, its handling demands rigorous adherence to

safety procedures to mitigate significant health risks.[1][2] This document is intended for

researchers, scientists, and drug development professionals, offering procedural, step-by-step

guidance grounded in established safety data.

Hazard Profile of Dimethyl
Cyanocarbonimidodithioate
Understanding the specific hazards of a chemical is the foundation of a robust safety plan.

Dimethyl cyanocarbonimidodithioate is a hazardous substance that poses multiple acute

and chronic risks. The primary dangers are its severe corrosive properties and its toxicity

through multiple exposure routes.[3] It is a light yellow crystalline solid that also presents a

stench, which can be an early indicator of its presence.[3][4]

A critical review of Safety Data Sheets (SDS) reveals a consistent hazard classification. The

following table summarizes the GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) classifications, which dictate the necessary protective measures.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
Toxic or Harmful if

swallowed[5]

Acute Toxicity, Dermal Category 3
Toxic in contact with skin[3][4]

[5]

Acute Toxicity, Inhalation Category 3 Toxic if inhaled[3][4]

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage[3][5]

Serious Eye Damage Category 1
Causes serious eye damage[3]

[5]

Respiratory Irritation Category 3
May cause respiratory

irritation[3]

Skin Sensitization -
May cause an allergic skin

reaction[1][5]

The causality behind these classifications is clear: the compound's reactivity can lead to rapid

tissue damage upon contact. A documented case of accidental occupational exposure resulted

in severe dermatitis resembling a second-degree burn, underscoring the critical need for

preventing any direct contact.[1]

The Safety Workflow: From Planning to Disposal
A safe laboratory operation is a self-validating system where every step is deliberately planned

and executed. The following workflow illustrates the mandatory lifecycle for handling Dimethyl
cyanocarbonimidodithioate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.fishersci.com/store/msds?partNumber=AAA11043&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11043~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:58:01~~Dimethyl%20cyanodithioiminocarbonate~~
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.fishersci.com/store/msds?partNumber=AAA11043&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11043~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:58:01~~Dimethyl%20cyanodithioiminocarbonate~~
https://www.fishersci.com/store/msds?partNumber=AAA11043&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.fishersci.com/store/msds?partNumber=AAA11043&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.fishersci.com/store/msds?partNumber=AAA11043&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubmed.ncbi.nlm.nih.gov/1355116/
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://pubmed.ncbi.nlm.nih.gov/1355116/
https://www.benchchem.com/product/b147598?utm_src=pdf-body
https://www.benchchem.com/product/b147598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Safe Handling Workflow
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Caption: Figure 1: Safe Handling Workflow
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Mandatory Personal Protective Equipment (PPE)
Protocol
Engineering controls, primarily the use of a certified chemical fume hood, are the first and most

critical line of defense to minimize airborne exposure.[3] The following PPE is mandatory for all

personnel handling Dimethyl cyanocarbonimidodithioate, even within a fume hood.

Eye and Face Protection
Due to the severe and immediate damage this chemical can cause to the eyes, robust

protection is non-negotiable.[3][6]

Primary Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133

or European Standard EN166 regulations.[3] Standard safety glasses with side shields are

insufficient.

Secondary Protection: A full-face shield must be worn over the chemical safety goggles.[7]

This is crucial to protect the entire face from splashes or contact with airborne dust,

especially during weighing or transfer operations.

Skin and Body Protection
The compound is toxic and corrosive upon skin contact, capable of causing severe chemical

burns and potentially triggering an allergic skin reaction.[1][3][5] Protective clothing must be

selected to create an impermeable barrier.

Gloves:

Wear chemical-resistant gloves. Given the corrosive nature, nitrile or neoprene gloves are

recommended as a minimum.

Double-gloving is required. This involves wearing two pairs of gloves, which provides

additional protection in case the outer glove is compromised.

Always inspect gloves for tears or holes before use.
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Remove and replace gloves immediately if they become contaminated. Wash hands

thoroughly after removing gloves.

Body Covering:

Wear a chemical-resistant lab coat. A standard cotton lab coat is not sufficient.

For procedures involving larger quantities (>10g) or with a significant risk of splashing,

disposable chemical-resistant coveralls should be worn over normal laboratory attire.

Ensure all skin is covered. This includes wearing long pants and closed-toe shoes.

Respiratory Protection
All handling of Dimethyl cyanocarbonimidodithioate solid or its solutions must be performed

inside a certified chemical fume hood to prevent inhalation.[3][6]

Standard Operations: A fume hood provides adequate respiratory protection during routine

handling.

Emergency or High-Risk Scenarios: In the event of a spill outside of a fume hood, or if

ventilation is inadequate, respiratory protection is required. A NIOSH-approved full-face

respirator equipped with Type P3 cartridges (for dusts/particulates) is necessary. All

personnel who may need to wear a respirator must be part of a formal respiratory protection

program, including fit-testing and training.

Procedural Guidance: Donning and Doffing PPE
The order of donning and doffing PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

Body Protection: Don disposable coveralls (if required), followed by a chemical-resistant lab

coat.

Inner Gloves: Put on the first pair of gloves.

Respirator: If required, perform a seal check and don the respirator.
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Goggles and Face Shield: Put on chemical safety goggles, followed by the full-face shield.

Outer Gloves: Put on the second pair of gloves, ensuring the cuffs go over the sleeves of the

lab coat.

Doffing (Taking Off) Sequence: This should be performed in a designated area.

Outer Gloves: Remove the outer gloves, peeling them off without touching the outside

surface with bare skin. Dispose of them in a designated hazardous waste container.

Face Shield and Goggles: Remove the face shield and goggles from the back. Place them in

a designated area for decontamination.

Body Protection: Remove the lab coat or coveralls, turning them inside out as you remove

them to contain contaminants. Dispose of them in the hazardous waste container.

Inner Gloves: Remove the inner gloves using the same technique as the outer gloves.

Respirator: If worn, remove the respirator last.

Hygiene: Wash hands and forearms thoroughly with soap and water.

Emergency Response and Decontamination
Immediate and correct action is vital in an exposure scenario. All personnel must know the

location and operation of emergency showers and eyewash stations before beginning work.
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Figure 2: Emergency Exposure Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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